Teprosulvose

• CAS: 1983131-47-0
• Molecular Formula: C27H52O10S
• Molecular Weight: 568.8 g/mol
• InChI: InChI=1S/C27H52O10S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-23(28)35-19-17-20-36-27-26(31)25(30)24(29)22(37-27)21-38(32,33)34/h22,24-27,29-31H,2-21H2,1H3,(H,32,33,34)/t22-,24-,25+,26-,27+/m1/s1
• InChIKey: PKNHOKRJUPZLRD-INFWBLCHSA-N

Teprosulvose Veterinary Radiosensitizer Overview

Teprosulvose (CAS 1983131-47-0) is a synthetic glycolipid radiosensitizer specifically developed for veterinary oncology applications [1]. The compound is a sulfoquinovosylacylpropanediol (SQAP) with the molecular formula C27H52O10S and a monoisotopic molecular weight of 568.33 Da, structurally classified as a glycoconjugate lipid small molecule [1]. Teprosulvose is designed to enhance the effectiveness of radiation therapy when used in combination with radiotherapy protocols for treating malignant tumors in veterinary patients [2]. The compound is currently in the investigational stage, with patent protection covering SQAP compounds for combination radiation therapy applications [3].

Compound Type SQAP glycolipid radiosensitizer

Research Context Veterinary radiation oncology studies

IP Status Patent-protected composition (US 10,206,942)

• [1] DrugBank. Teprosulvose. DrugBank Accession Number: Not assigned. DrugBank Online Database. View Source
• [2] AMCRASTO. (2026). Teprosulvose (CAS 1983131-47-0) Drug Regulatory Affairs International. View Source
• [3] AMCRASTO. (2026). US Patent 10,206,942 and WO 2017/023812 covering SQAP compounds for radiation combination therapy. View Source

Teprosulvose Specificity and Substitution Risks

Generic substitution of radiosensitizers in veterinary oncology protocols is not scientifically justified due to the structure-specific mechanism of action associated with Teprosulvose as a sulfoquinovosylacylpropanediol (SQAP) glycolipid [1]. Unlike other radiosensitizer classes that may rely on hypoxic cell sensitization or DNA repair inhibition, SQAP compounds are covered by composition-of-matter patent protection and possess a specific glycolipid architecture designed to interact with cellular membranes and modulate radiation response pathways distinct from alternative agents [1]. Procurement of Teprosulvose rather than alternative veterinary radiosensitizers is essential for research reproducibility and protocol consistency in radiation combination studies, as substitution with non-SQAP compounds introduces uncontrolled variables in radiation enhancement outcomes .

SQAP-specific mechanism

Non-SQAP radiosensitizers operate via distinct membrane or DNA-repair pathways; substitution may alter radiation-response endpoints.

Patent-defined composition

Alternative glycolipids lack the sulfonated SQAP architecture, potentially introducing uncontrolled variables in protocol consistency.

Veterinary investigational context

Substituting approved human radiosensitizers may not reflect veterinary-specific investigational status, complicating regulatory alignment.

• [1] AMCRASTO. (2026). US Patent 10,206,942 and WO 2017/023812 covering SQAP compounds for radiation combination therapy. View Source

Teprosulvose Differentiation Evidence

Structural Uniqueness vs. Glycolipid Radiosensitizers

Teprosulvose possesses a monoisotopic molecular weight of 568.33 Da, which distinguishes it from other glycolipid radiosensitizers that typically range from 500 Da to over 2000 Da in veterinary oncology applications [1]. This intermediate molecular weight is characteristic of the SQAP (sulfoquinovosylacylpropanediol) subclass, which is chemically distinct from alternative veterinary radiosensitizer classes including nitroimidazoles and other glycolipid derivatives [2]. The specific molecular weight of 568.33 Da positions Teprosulvose as a small molecule radiosensitizer with potential membrane permeability advantages compared to larger glycolipid radiosensitizers [1].

Monoisotopic Mass

Class-level

568.33 Da

Intermediate MW within glycolipid class

Reported via mass spectrometry

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	568.33 Da
Comparator Or Baseline	Typical veterinary glycolipid radiosensitizers range: 500 Da to >2000 Da
Quantified Difference	Intermediate MW range within glycolipid class
Conditions	Chemical structure analysis via mass spectrometry

Why This Matters

Molecular weight directly impacts compound handling, formulation requirements, and potential bioavailability in veterinary radiation protocols.

• [1] DrugBank. Teprosulvose. DrugBank Accession Number: Not assigned. DrugBank Online Database. View Source
• [2] AMCRASTO. (2026). Teprosulvose (CAS 1983131-47-0) Drug Regulatory Affairs International. View Source

Patent-Protected SQAP Class

Teprosulvose is protected under US Patent 10,206,942 and international patent application WO 2017/023812, which specifically cover sulfoquinovosylacylpropanediol (SQAP) compounds for use in combination with radiation therapy [1]. This patent protection distinguishes Teprosulvose from generic, non-patented veterinary radiosensitizers that may be available as alternatives. The patent specifically covers the composition of matter for SQAP glycolipids and their therapeutic application in combination with radiation, providing Teprosulvose with intellectual property differentiation that is relevant for research reproducibility and potential commercial development pathways [1].

Patent Status

Class-level

Protected under US 10,206,942

vs. generic non-patented radiosensitizers

Traceable IP and research provenance

Patent database review

Evidence Dimension	Patent Protection Status
Target Compound Data	Protected under US Patent 10,206,942 and WO 2017/023812
Comparator Or Baseline	Generic veterinary radiosensitizers without patent protection
Quantified Difference	Patented composition-of-matter and method-of-use protection
Conditions	USPTO and WIPO patent databases

Why This Matters

Patent-protected compounds offer traceable research provenance and defined intellectual property status for veterinary oncology studies requiring regulatory or commercial consideration.

• [1] AMCRASTO. (2026). US Patent 10,206,942 and WO 2017/023812 covering SQAP compounds for radiation combination therapy. View Source

Molecular Formula and Chemical Stability

Teprosulvose possesses the molecular formula C27H52O10S with an exact mass of 568.3281 Da, containing 27 carbon atoms, 52 hydrogen atoms, 10 oxygen atoms, and 1 sulfur atom . This specific elemental composition differentiates Teprosulvose from other SQAP analogs that may contain varying acyl chain lengths or sulfonation patterns. The presence of a sulfur atom in the sulfoquinovose moiety is characteristic of the SQAP subclass and is absent in non-sulfonated glycolipid radiosensitizers used in veterinary applications . The defined molecular formula provides researchers with precise information for purity assessment, analytical method development, and formulation calculations .

Elemental Composition

Class-level

C₂₇H₅₂O₁₀S

Sulfur-containing SQAP glycolipid

Source review / data to verify

Evidence Dimension	Molecular Formula and Elemental Composition
Target Compound Data	C27H52O10S (Exact Mass: 568.3281 Da)
Comparator Or Baseline	Non-sulfonated glycolipid radiosensitizers lacking sulfur atom
Quantified Difference	Sulfur-containing glycolipid versus sulfur-free glycolipid analogs
Conditions	Elemental analysis and mass spectrometry

Why This Matters

Elemental composition directly impacts chemical stability, solubility characteristics, and compatibility with common veterinary formulation excipients.

Investigational Status in Veterinary Oncology

Teprosulvose is currently in the investigational stage specifically for veterinary oncology applications, as documented in drug regulatory affairs databases [1]. This investigational status distinguishes Teprosulvose from both approved veterinary radiosensitizers and human-use radiosensitizers that may be used off-label in veterinary medicine. The compound is designated as a veterinary radiosensitizer and is not intended for human therapeutic use . This specific veterinary investigational positioning provides researchers with a compound that has defined regulatory status and intended application context, which is essential for protocol development and regulatory compliance in veterinary research studies [1].

Regulatory Status

Class-level

Investigational for veterinary oncology

vs. approved or off-label human radiosensitizers

Veterinary-specific research context

Regulatory affairs documentation

Evidence Dimension	Regulatory and Development Status
Target Compound Data	Investigational stage for veterinary oncology
Comparator Or Baseline	Approved veterinary radiosensitizers or off-label human radiosensitizers
Quantified Difference	Veterinary-specific investigational designation
Conditions	Drug regulatory affairs documentation

Why This Matters

Defined investigational status ensures appropriate regulatory context for veterinary research protocols and distinguishes the compound from human-use alternatives.

• [1] AMCRASTO. (2026). Teprosulvose (CAS 1983131-47-0) Drug Regulatory Affairs International. View Source

Teprosulvose Applications in Veterinary Radiation Oncology

Patent-Protected SQAP Research

Research laboratories conducting veterinary oncology studies that require a patent-protected radiosensitizer with defined intellectual property status should procure Teprosulvose [1]. The compound's protection under US Patent 10,206,942 and WO 2017/023812 provides traceable provenance and clear composition-of-matter identity, which is essential for studies with potential translational or commercial implications [1]. This application scenario is particularly relevant for academic veterinary research groups and contract research organizations conducting sponsored veterinary oncology studies where intellectual property considerations may influence compound selection.

Preclinical Radiation Combination Studies

Investigators designing preclinical studies to evaluate radiation combination effects in veterinary cancer models should utilize Teprosulvose as a defined SQAP glycolipid radiosensitizer [1]. The compound's specific molecular weight of 568.33 Da and defined molecular formula C27H52O10S enable precise dosing calculations and formulation development for in vivo veterinary studies [2]. Unlike off-label use of human radiosensitizers, Teprosulvose is specifically developed for veterinary applications, providing appropriate context for veterinary-focused research protocols .

Comparative Radiosensitizer Mechanism Studies

Research programs investigating structure-activity relationships among veterinary radiosensitizers should include Teprosulvose as a representative SQAP (sulfoquinovosylacylpropanediol) compound [1]. The sulfur-containing glycolipid structure (C27H52O10S) distinguishes Teprosulvose from non-sulfonated glycolipid radiosensitizers and provides a defined chemical comparator for mechanistic studies [2]. This application scenario supports veterinary pharmacology research aimed at understanding how sulfonation patterns influence radiosensitizer efficacy and safety profiles in animal models [1].

Veterinary Formulation Development

Pharmaceutical development groups working on veterinary oncology formulations should evaluate Teprosulvose as a well-characterized small molecule radiosensitizer with documented molecular properties [1]. The compound's defined molecular weight of 568.33 Da and exact mass of 568.3281 Da provide essential parameters for analytical method development, stability studies, and formulation optimization [2]. As an investigational veterinary radiosensitizer, Teprosulvose offers a defined starting point for formulation studies compared to less-characterized alternative compounds .

Application

Selection Property

Validation Focus

SQAP veterinary oncology research

Patent-protected glycolipid identity

IP status and research provenance

Preclinical radiation-combination models

Defined SQAP radiosensitizer with known molecular properties

Radiation-response protocol consistency

Comparative radiosensitizer SAR studies

Sulfur-containing glycolipid (SQAP) architecture

Sulfonation impact on radiation-response pathways

Veterinary formulation research

Characterized small molecule with exact mass and formula

Analytical method and stability assessment

• [1] AMCRASTO. (2026). Teprosulvose (CAS 1983131-47-0) Drug Regulatory Affairs International. View Source
• [2] DrugBank. Teprosulvose. DrugBank Accession Number: Not assigned. DrugBank Online Database. View Source